BENGHE Foundational & Exploratory

Check Availability & Pricing

SASS6 Gene: A Comprehensive Technical Guide
to Localization and Expression Patterns

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AS6

Cat. No.: B15608052

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Spindle Assembly Abnormal Protein 6 Homolog (SASS6) is a cornerstone protein in cell
biology, primarily recognized for its indispensable role in the biogenesis of centrosomes. As a
central scaffolding component, SASS6 is fundamental to the formation of the cartwheel
structure, which establishes the nine-fold symmetry of centrioles.[1] Its precise spatial and
temporal regulation is critical for maintaining genomic stability, and dysregulation is increasingly
implicated in various pathologies, including primary microcephaly and a range of cancers. This
document provides an in-depth examination of the subcellular localization and expression
patterns of SASS6, details the experimental methodologies used for its study, and explores its
involvement in key signaling pathways.

Subcellular Localization of SASS6

SASS6 is a non-membranous organelle-associated protein with highly specific and dynamic
localization patterns tied to the cell cycle. Its primary residence is the centrosome, the main
microtubule-organizing center in animal cells.

Core Localization Sites:

o Centriole: SASS6 is a core structural component of the centriole.[1][2]
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o Centrosome: It is consistently found within the broader centrosomal structure.[1][2]

e Procentriole: During centriole duplication, SASS6 is recruited to nascent procentrioles,

forming the initial scaffold.[1][3] It is associated only transiently with these structures during

their formation.[2]

o Deuterosome: In multiciliated cells, SASS6 is a component of the deuterosome, a structure

that facilitates the de novo amplification of centrioles.[1][2]

The protein’s localization is tightly regulated. In cycling cells, SASS6 is recruited to centrioles at

the beginning of the centrosome duplication cycle.[3][4] Super-resolution microscopy reveals

that in S-phase, SASS6 is found at the proximal end of mother centrioles, likely within the

lumen, before the emergence of a new procentriole.[5] In ciliated cells, a non-degradable

mutant of SASS6 was observed at the proximal end of both mother and daughter centrioles.[6]

[7]

SASS6 Expression Patterns
Expression in Normal Tissues

SASS6 exhibits ubiquitous but generally low tissue-specific expression. Analysis of mRNA and

protein levels across various human tissues indicates its presence in a wide array of cell types,

consistent with its fundamental role in cell division.

Tissue Category

Specific Tissues with
Notable Expression

Data Source

Reproductive

Testis, Oocyte, Secondary
Oocyte

GeneCards, Wikipedia[2][8]

Bone Marrow & Immune Cells

Bone Marrow, Subset of

Immune Cells

NCBI, Human Protein Atlas[9]
[10]

Esophagus, Colon, Rectum,

Digestive System ) GeneCards|[2]
Appendix

Urinary System Urinary Bladder, Kidney GeneCards|[2]

Nervous System Nervous System Tissues GeneCards|[2]
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The Human Protein Atlas notes cytoplasmic expression in most tissues.[10] The Bgee
database reports expression in 114 different cell types or tissues, including male germ line
stem cells.[2]

Overexpression in Cancer

A significant body of research highlights the upregulation of SASS6 in various malignancies.
This overexpression is often correlated with centrosome amplification, chromosomal instability,
and poor patient prognosis.
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- Prognostic
Cancer Type Key Findings L Reference
Significance
Increased mRNA
expression in 60.5% )
_ Independent predictor
Colorectal Cancer of primary CRCs. )
) ) of poor survival (HR: [11]
(CRC) Associated with
) 2.805).
anaphase bridge
formation.
Higher mRNA and
Esophageal protein levels in ESCC )
) Negatively affects
Squamous Cell tissues compared to ] )
) ) patient survival.
Carcinoma (ESCC) adjacent non-
cancerous tissues.
Upregulation is
Lung Adenocarcinoma  associated with TP53 Associated with BI2)
(LUAD) and immune poorer outcomes.
infiltration.
) Overexpression is
Kidney Renal Clear ) ] Unfavorable
associated with poorer [11]

Cell Carcinoma prognosis.
outcomes.
Knockdown of SASS6
in triple-negative
breast cancer cells Implicated in

Breast Cancer

(MDA-MB-231)
reduces growth and

causes G2/M arrest.

[3]19]

proliferation.

Other Cancers

Overexpression
reported in bladder
cancer and low-grade

glioma.

Associated with poor ]
prognosis.

Signaling Pathways and Regulation
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The function and stability of SASS6 are meticulously controlled by a network of proteins,
primarily centered around the cell cycle machinery.

Centriole Duplication Pathway

SASSG is a critical player in the canonical centriole duplication pathway. The master kinase
Polo-like kinase 4 (PLK4) initiates the process, leading to the recruitment of STIL (SCL/TAL1
interrupting locus) and subsequently SASS6 to the mother centriole. SASS6 homodimers then
self-assemble into a ring, forming the central hub of the cartwheel, which templates the nine-
fold symmetry of the new procentriole.[3][13] The recruitment of STIL and SASS6 to the
centriole are mutually dependent events.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15608052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

